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Compound of Interest

Compound Name: 4-Pentylphenol-d5

Cat. No.: B590497 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical plans for the handling

and disposal of 4-Pentylphenol-d5. Adherence to these procedures is critical for ensuring

laboratory safety and regulatory compliance.

I. Hazard Identification and Risk Assessment
4-Pentylphenol-d5, like its non-deuterated analog 4-pentylphenol, should be handled as a

hazardous chemical. The primary hazards include:

Corrosive: Causes severe skin burns and eye damage.[1][2][3]

Toxicity: Can be toxic if absorbed through the skin, inhaled, or swallowed.[4] Phenol and its

derivatives can penetrate the skin rapidly, leading to systemic toxicity.[4][5]

Anesthetic Effect: May have an anesthetic effect, meaning burns may not be immediately

painful or visible.[5]

A thorough risk assessment should be conducted before commencing any work involving this

compound.

II. Personal Protective Equipment (PPE)
The following PPE is mandatory when handling 4-Pentylphenol-d5 to prevent direct contact:
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PPE Category Specification

Eye/Face Protection
Chemical splash goggles and a face shield

where splashing is possible.[5][6]

Hand Protection

For concentrations >70%, butyl rubber, Viton,

Barrier, or Silver Shield gloves are

recommended for good resistance.[5] Neoprene

gloves may be suitable for short-term work.[5][6]

Body Protection

A lab coat, long-sleeved shirt, and long pants

are the minimum requirements.[5] For potential

body splashes, a butyl rubber or neoprene

apron should be worn.[5]

Footwear Fully enclosed, impervious shoes.[5]

Respiratory Protection

In the absence of proper engineering controls or

where mists or vapors may be generated, a

NIOSH/MSHA approved respirator is advised.[6]

III. Operational Plan: Step-by-Step Handling
Procedure
A. Engineering Controls:

Ventilation: All work with 4-Pentylphenol-d5 must be conducted in a properly functioning

chemical fume hood.[5]

Emergency Equipment: An emergency eyewash station and safety shower must be

accessible within 10 seconds of the work area.[5][6]

B. Handling Protocol:

Preparation:

Ensure all necessary PPE is donned correctly before handling the chemical.

Verify that the fume hood is operational.
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Never work alone when handling this compound.[5]

Dispensing and Use:

Handle in a manner that minimizes the generation of dusts, mists, or vapors.

Keep containers tightly closed when not in use.

Avoid contact with heat, flames, and other ignition sources.[4]

Post-Handling:

Thoroughly wash hands and any exposed skin with soap and water after handling.

Clean the work area and decontaminate any equipment used.

C. Emergency Procedures:

Skin Contact:

Immediately flush the affected area with copious amounts of water for at least 15 minutes

while removing contaminated clothing and shoes.[4]

After flushing with water, apply polyethylene glycol (PEG 300 or 400) to the affected area.

[4][5][7]

Seek immediate medical attention.[4]

Eye Contact:

Immediately flush eyes with water for at least 15 minutes, holding the eyelids open.[6][7]

Seek immediate medical attention.[4][6]

Inhalation:

Move the individual to fresh air.

Seek immediate medical attention.[4]
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Ingestion:

Do NOT induce vomiting.[1][8]

If the person is conscious, rinse their mouth with water and have them drink 2-4 glasses of

water or milk.[1][9]

Seek immediate medical attention.[1]

Spill:

Evacuate the area.

Wear appropriate PPE, including respiratory protection.

Contain the spill using an inert absorbent material (e.g., sand, earth).

Collect the material into a suitable container for hazardous waste disposal.

Do not allow the spill to enter drains or waterways.[7]

IV. Disposal Plan
All materials contaminated with 4-Pentylphenol-d5 must be disposed of as hazardous waste.

[4]

Waste Collection:

Collect all solid waste (e.g., contaminated gloves, paper towels, absorbent material) in a

designated, labeled, and sealed hazardous waste container.

Collect all liquid waste in a separate, designated, labeled, and sealed hazardous waste

container.

Labeling:

Clearly label all waste containers with "Hazardous Waste" and the full chemical name: "4-
Pentylphenol-d5".
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Storage:

Store waste containers in a cool, dry, and well-ventilated area, away from incompatible

materials.

Disposal:

Arrange for pick-up and disposal by a certified hazardous waste management company,

following all local, state, and federal regulations.

V. Quantitative Data Summary
Property Value

Molecular Formula C11H11D5O

Molecular Weight 169.29 g/mol

CAS Number 126839-95-0

Primary Hazards Corrosive, Toxic[2]

Note: Physical and chemical properties are for the non-deuterated analog, 4-pentylphenol, and

should be used as a close approximation.

VI. Experimental Workflow Diagram
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Safe Handling Workflow for 4-Pentylphenol-d5
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Caption: Workflow for the safe handling of 4-Pentylphenol-d5 from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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